Cas no 2034518-24-4 (3-benzyl-7-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-benzyl-7-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 2034518-24-4
• MF: C₂₂H₁₅N₅O₃
• MW: 397.386204004288
• CID: 5413039
• PubChem ID: 167998915
• Update Time: 2025-06-11

3-benzyl-7-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-7-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 2034518-24-4
• 3-(Phenylmethyl)-7-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-2,4(1H,3H)-quinazolinedione

• Inchi： 1S/C22H15N5O3/c28-21-17-7-6-16(20-25-19(26-30-20)15-8-10-23-11-9-15)12-18(17)24-22(29)27(21)13-14-4-2-1-3-5-14/h1-12H,13H2,(H,24,29)
• InChI Key： WRJIZLWNGZASCG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C3ON=C(C4C=CN=CC=4)N=3)=C2)C(=O)N(CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 403.16443955g/mol
• Monoisotopic Mass: 403.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.90±0.20(Predicted)

Additional information on 3-benzyl-7-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Comprehensive Analysis of 3-benzyl-7-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034518-24-4)

The compound 3-benzyl-7-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 2034518-24-4) is a structurally complex heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique scaffold combines a tetrahydroquinazoline-dione core with a 1,2,4-oxadiazole moiety and a pyridinyl substituent, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in inflammation, oncology, and neurodegenerative diseases, aligning with current trends in precision medicine.

One of the most searched questions in the field of pharmaceutical chemistry is: "What are the therapeutic targets of quinazoline derivatives?" This compound’s quinazoline-2,4-dione framework is known to interact with enzymes like phosphodiesterases (PDEs) and kinases, which are critical in cell signaling. The addition of the 1,2,4-oxadiazole ring enhances its binding affinity, as this heterocycle is often used in drug design for its metabolic stability and hydrogen-bonding capabilities. Such features make CAS No. 2034518-24-4 a subject of ongoing structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, the rise of machine learning in molecular optimization has brought compounds like this into focus. Computational models predict that the pyridin-4-yl group could improve bioavailability by modulating solubility and permeability—a key concern for oral drug candidates. This aligns with frequent search queries such as "How to improve the pharmacokinetics of heterocyclic compounds?" or "Role of oxadiazoles in CNS drug delivery." The benzyl substituent further offers opportunities for derivatization, a tactic widely explored in fragment-based drug design.

From a synthetic chemistry perspective, the preparation of 3-benzyl-7-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione involves multi-step protocols, including cyclocondensation and palladium-catalyzed cross-coupling reactions. These methods are frequently discussed in forums on "green chemistry approaches for heterocycle synthesis," reflecting the industry’s shift toward sustainable practices. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its purity and stereochemistry, addressing another common query: "How to validate the structure of complex heterocycles?"

Beyond its pharmaceutical potential, this compound’s fluorescence properties have sparked interest in materials science. The conjugated system formed by the oxadiazole-quinazoline backbone could be leveraged in organic light-emitting diodes (OLEDs), a topic trending in searches like "small molecules for optoelectronic applications." Such interdisciplinary relevance underscores the versatility of CAS No. 2034518-24-4.

In conclusion, 3-benzyl-7-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione represents a multifaceted compound with broad implications across drug development and material sciences. Its design exemplifies modern strategies in rational drug design and responds to pressing inquiries about heterocyclic bioisosteres and ADME optimization. As research progresses, this molecule may emerge as a cornerstone in novel therapeutic agents or advanced functional materials.